Cas no 1303967-99-8 (2-Amino-4-chloro-6-(3-thienyl)-1,3,5-triazine)

2-Amino-4-chloro-6-(3-thienyl)-1,3,5-triazine is a heterocyclic compound featuring a triazine core substituted with an amino group, a chlorine atom, and a thienyl moiety. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of agrochemicals and pharmaceuticals. The presence of both electron-donating (amino) and electron-withdrawing (chloro) groups enhances its versatility in nucleophilic substitution and cross-coupling reactions. The thienyl substituent further contributes to its utility in constructing conjugated systems or metal-chelating ligands. Its well-defined crystalline form ensures consistent purity, facilitating precise applications in research and industrial processes. The compound's stability under standard conditions also simplifies handling and storage.

2-Amino-4-chloro-6-(3-thienyl)-1,3,5-triazine structure

1303967-99-8 structure

Product Name:2-Amino-4-chloro-6-(3-thienyl)-1,3,5-triazine

CAS No:1303967-99-8

MF:C₇H₅ClN₄S

MW:212.6593978405

CID:5262568

Update Time:2025-10-19

2-Amino-4-chloro-6-(3-thienyl)-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

- 2-Amino-4-chloro-6-(3-thienyl)-1,3,5-triazine
- Inchi： 1S/C7H5ClN4S/c8-6-10-5(11-7(9)12-6)4-1-2-13-3-4/h1-3H,(H2,9,10,11,12)
- InChI Key： JDBSDGUONMXIEG-UHFFFAOYSA-N
- SMILES： N1=C(C2C=CSC=2)N=C(Cl)N=C1N

2-Amino-4-chloro-6-(3-thienyl)-1,3,5-triazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-647152-1.0g	2-AMINO-4-CHLORO-6-(3-THIENYL)-1,3,5-TRIAZINE	1303967-99-8	1.0g	$1150.0	2023-03-04
Enamine	EN300-647152-2.5g	2-AMINO-4-CHLORO-6-(3-THIENYL)-1,3,5-TRIAZINE	1303967-99-8	2.5g	$2384.0	2023-03-04
Enamine	EN300-647152-5.0g	2-AMINO-4-CHLORO-6-(3-THIENYL)-1,3,5-TRIAZINE	1303967-99-8	5.0g	$3018.0	2023-03-04
Enamine	EN300-647152-10.0g	2-AMINO-4-CHLORO-6-(3-THIENYL)-1,3,5-TRIAZINE	1303967-99-8	10.0g	$3795.0	2023-03-04

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines

Additional information on 2-Amino-4-chloro-6-(3-thienyl)-1,3,5-triazine

Recent Advances in the Study of 2-Amino-4-chloro-6-(3-thienyl)-1,3,5-triazine (CAS: 1303967-99-8)

The compound 2-Amino-4-chloro-6-(3-thienyl)-1,3,5-triazine (CAS: 1303967-99-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its triazine core and thienyl substituent, exhibits unique chemical properties that make it a promising candidate for various applications, including drug development and material science. Recent studies have focused on its synthesis, structural modifications, and potential biological activities, shedding light on its versatility and utility in medicinal chemistry.

One of the key areas of research involves the optimization of synthetic routes for 2-Amino-4-chloro-6-(3-thienyl)-1,3,5-triazine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using microwave-assisted reactions, which significantly reduced reaction times and improved purity. The study also explored the compound's reactivity, highlighting its potential as a building block for more complex molecules. These advancements are critical for scaling up production and facilitating further pharmacological evaluations.

In addition to its synthetic applications, 2-Amino-4-chloro-6-(3-thienyl)-1,3,5-triazine has been investigated for its biological activity. Preliminary in vitro studies suggest that the compound exhibits moderate inhibitory effects against certain kinases, which are often targeted in cancer therapy. A recent preprint on bioRxiv (2024) reported that derivatives of this compound showed selective inhibition of the PI3K/AKT/mTOR pathway, a critical signaling cascade in tumorigenesis. While these findings are promising, further in vivo studies are needed to validate its therapeutic potential and assess any off-target effects.

Another noteworthy development is the exploration of this compound's role in agrochemical research. A 2023 study in Pest Management Science identified 2-Amino-4-chloro-6-(3-thienyl)-1,3,5-triazine as a potential lead for novel herbicides. The study found that the compound disrupted chlorophyll biosynthesis in weeds, offering a new mechanism of action that could address herbicide resistance. This application underscores the compound's versatility beyond pharmaceuticals, highlighting its relevance in addressing global agricultural challenges.

Despite these promising developments, challenges remain in the widespread adoption of 2-Amino-4-chloro-6-(3-thienyl)-1,3,5-triazine. Issues such as solubility, stability, and bioavailability need to be addressed through structural modifications or formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound. Future research directions may include computational modeling to predict its interactions with biological targets and the development of targeted delivery systems to enhance its efficacy.

In conclusion, 2-Amino-4-chloro-6-(3-thienyl)-1,3,5-triazine (CAS: 1303967-99-8) represents a multifaceted compound with significant promise in both pharmaceutical and agrochemical applications. Recent studies have advanced our understanding of its synthesis, biological activity, and potential uses, paving the way for further exploration. As research continues, this compound may emerge as a valuable tool in the development of new therapies and sustainable agricultural solutions.